Cas no 300700-05-4 (2-(4-Cyanophenyl)MethanesulfonylAcetic Acid)

• Product Name: 2-(4-Cyanophenyl)MethanesulfonylAcetic Acid
• CAS No: 300700-05-4
• MF: C₁₀H₉NO₄S
• MW: 239.247761487961
• CID: 4644287
• Update Time: 2025-05-22

2-(4-Cyanophenyl)MethanesulfonylAcetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Cyanophenyl)MethanesulfonylAcetic Acid

• Inchi： 1S/C10H9NO4S/c11-5-8-1-3-9(4-2-8)6-16(14,15)7-10(12)13/h1-4H,6-7H2,(H,12,13)
• InChI Key： DGZLPEXTGJUEHL-UHFFFAOYSA-N
• SMILES： C(O)(=O)CS(CC1=CC=C(C#N)C=C1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 2-(4-Cyanophenyl)MethanesulfonylAcetic Acid

Recent Advances in the Study of 2-(4-Cyanophenyl)MethanesulfonylAcetic Acid (CAS: 300700-05-4)

2-(4-Cyanophenyl)MethanesulfonylAcetic Acid (CAS: 300700-05-4) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This sulfonyl acetic acid derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for 2-(4-Cyanophenyl)MethanesulfonylAcetic Acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a novel catalytic system. This advancement not only improves the scalability of production but also enhances the purity of the compound, which is critical for pharmaceutical applications.

Pharmacological investigations have revealed that 2-(4-Cyanophenyl)MethanesulfonylAcetic Acid exhibits potent anti-inflammatory and antioxidant properties. In vitro and in vivo studies have shown that the compound effectively inhibits key inflammatory mediators such as NF-κB and COX-2, suggesting its potential as a therapeutic agent for chronic inflammatory diseases. Additionally, its antioxidant activity has been linked to the scavenging of reactive oxygen species (ROS), which may have implications for treating oxidative stress-related disorders.

Recent preclinical studies have explored the compound's potential in oncology. Research published in Cancer Research (2024) demonstrated that 2-(4-Cyanophenyl)MethanesulfonylAcetic Acid selectively targets cancer cells by disrupting mitochondrial function and inducing apoptosis. The study highlighted its efficacy in reducing tumor growth in xenograft models, particularly in breast and lung cancer, with minimal toxicity to normal cells.

Another significant development is the exploration of 2-(4-Cyanophenyl)MethanesulfonylAcetic Acid as a modulator of enzyme activity. A 2023 study in Biochemical Pharmacology identified the compound as a potent inhibitor of specific kinases involved in signal transduction pathways. This finding opens new avenues for developing targeted therapies for diseases such as rheumatoid arthritis and certain types of cancer.

Despite these promising results, challenges remain in the clinical translation of 2-(4-Cyanophenyl)MethanesulfonylAcetic Acid. Current research is addressing issues related to bioavailability and metabolic stability. Novel formulation strategies, including nanoparticle-based delivery systems, are being investigated to enhance the compound's pharmacokinetic profile.

In conclusion, recent studies on 2-(4-Cyanophenyl)MethanesulfonylAcetic Acid (CAS: 300700-05-4) have significantly advanced our understanding of its therapeutic potential. The compound's diverse biological activities and relatively safe profile make it a promising candidate for further drug development. Future research should focus on optimizing its pharmacological properties and conducting rigorous clinical trials to validate its efficacy and safety in humans.